Shrinky-Dink microfluidics: 3D polystyrene chips

Lab on a Chip Pub Date: 2008-02-18 DOI: 10.1039/B719029H

Abstract

We present a novel approach for the ultra-rapid direct patterning of complex three-dimensional, stacked polystyrene (PS) microfluidic chips. By leveraging the inherent shrinkage properties of biaxially pre-stressed thermoplastic sheets, microfluidic channels become thinner and deeper upon heating. Design conception to fully functional chips can thus be completed within minutes.

Graphical abstract: Shrinky-Dink microfluidics: 3D polystyrene chips
Shrinky-Dink microfluidics: 3D polystyrene chips
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